N-(4-methylthiazol-2-yl)-2-(3-tosyl-1H-indol-1-yl)acetamide

• IUPAC Name: 2-[3-(4-methylphenyl)sulfonylindol-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H19N3O3S2/c1-14-7-9-16(10-8-14)29(26,27)19-11-24(18-6-4-3-5-17(18)19)12-20(25)23-21-22-15(2)13-28-21/h3-11,13H,12H2,1-2H3,(H,22,23,25)
• InChI Key: AESBTHJEYVWATE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=NC(=CS4)C
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

N-(4-methylthiazol-2-yl)-2-(3-tosyl-1H-indol-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MTIA and has been synthesized using different methods.

Scientific Research Applications

Anticancer Properties

N-(4-methylthiazol-2-yl)-2-(3-tosyl-1H-indol-1-yl)acetamide derivatives have been studied for their potential anticancer activity. Evren et al. (2019) synthesized and evaluated 5-methyl-4-phenyl thiazole derivatives for their anticancer properties, particularly against A549 human lung adenocarcinoma cells and NIH/3T3 mouse embryoblast cell line. One compound demonstrated high selectivity and induced apoptosis, although not as effectively as cisplatin (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antibacterial Activity

Compounds related to N-(4-methylthiazol-2-yl)-2-(3-tosyl-1H-indol-1-yl)acetamide have displayed significant antibacterial activity. Tsubouchi et al. (1995) reported the synthesis and biological evaluation of optically active 3-[[(N-alkylpyridinium-4'-yl)thio]methyl]-2-oxaisocephems, exhibiting increased activity against Gram-positive organisms, including methicillin-resistant Staphylococcus aureus and Enterococcus faecalis (Tsubouchi, Tsuji, Yasumura, Matsumoto, Shitsuta, & Ishikawa, 1995).

Insecticidal Assessment

Research has also extended to the insecticidal properties of related compounds. Fadda et al. (2017) synthesized new heterocycles incorporating a thiadiazole moiety and assessed their insecticidal potential against the cotton leafworm, Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Enzyme Inhibition Activities

These compounds have also been studied for their enzyme inhibitory activities. Virk et al. (2018) synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and evaluated their inhibition potential against various enzymes, with some compounds showing good activity (Virk, Rehman, Abbasi, Siddiqui, Rashid, Iqbal, Saleem, Ashraf, Shahid, & Shah, 2018).

Antimicrobial Evaluation

In addition to their antibacterial properties, these compounds have been evaluated for their broader antimicrobial potential. Fuloria et al. (2009) synthesized novel imines and thiazolidinones and assessed their antibacterial and antifungal activities (Fuloria, Singh, Yar, & Ali, 2009).